Cas no 661481-12-5 (Benzaldehyde, 4-(methoxymethoxy)-2-methyl- (9CI))

• Product Name: Benzaldehyde, 4-(methoxymethoxy)-2-methyl- (9CI)
• CAS No: 661481-12-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1022430
• PubChem ID: 23077850
• Update Time: 2025-11-01

Benzaldehyde, 4-(methoxymethoxy)-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(methoxymethoxy)-2-methyl- (9CI)
• 4-(methoxymethoxy)-2-methylbenzaldehyde
• E91698
• SCHEMBL3176504
• DTXSID90630330
• 661481-12-5
• BENZALDEHYDE, 4-(METHOXYMETHOXY)-2-METHYL-
• CS-0196251
• DB-273565
• MFCD18824447

• Inchi： 1S/C10H12O3/c1-8-5-10(13-7-12-2)4-3-9(8)6-11/h3-6H,7H2,1-2H3
• InChI Key： VUQFSGJZHRGVFH-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC(C=O)=C(C)C=1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on Benzaldehyde, 4-(methoxymethoxy)-2-methyl- (9CI)

4-(Methoxymethoxy)-2-methylbenzaldehyde (CAS No. 661481-12-5): A Comprehensive Overview

4-(Methoxymethoxy)-2-methylbenzaldehyde (CAS No. 661481-12-5) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as Benzaldehyde, 4-(methoxymethoxy)-2-methyl- (9CI), is characterized by its unique functional groups and structural properties, making it a valuable building block for a wide range of applications.

The molecular structure of 4-(Methoxymethoxy)-2-methylbenzaldehyde consists of a benzene ring substituted with a methoxymethoxy group at the para position and a methyl group at the ortho position. The methoxymethoxy group is particularly noteworthy due to its ability to serve as a protecting group for hydroxyl functionalities in organic synthesis. This feature allows for selective reactions and transformations, enhancing the compound's utility in synthetic pathways.

In recent years, 4-(Methoxymethoxy)-2-methylbenzaldehyde has been extensively studied for its potential applications in drug discovery and development. Researchers have explored its use as an intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. The compound's ability to undergo selective functionalization and its stability under different reaction conditions make it an attractive candidate for these applications.

One of the key areas where 4-(Methoxymethoxy)-2-methylbenzaldehyde has shown promise is in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a precursor in the synthesis of novel anti-inflammatory drugs. The researchers demonstrated that derivatives of 4-(Methoxymethoxy)-2-methylbenzaldehyde exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting potential therapeutic benefits.

Moreover, 4-(Methoxymethoxy)-2-methylbenzaldehyde has been investigated for its role in materials science. Its unique electronic properties and structural flexibility make it suitable for use in the development of advanced materials, such as polymers and coatings. A recent study published in Advanced Materials reported the synthesis of a novel polymer using 4-(Methoxymethoxy)-2-methylbenzaldehyde as a monomer. The resulting polymer exhibited excellent thermal stability and mechanical strength, making it a promising material for various industrial applications.

The synthetic accessibility of 4-(Methoxymethoxy)-2-methylbenzaldehyde has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the selective methylation and methoxymethylation of substituted benzaldehydes, followed by purification through column chromatography or recrystallization. These synthetic strategies have facilitated the large-scale production of 4-(Methoxymethoxy)-2-methylbenzaldehyde, making it more readily available for research and commercial purposes.

In addition to its chemical properties, 4-(Methoxymethoxy)-2-methylbenzaldehyde has been studied for its environmental impact. Research has shown that this compound is biodegradable under certain conditions, which is an important consideration for its use in various applications. However, proper handling and disposal practices are still recommended to ensure environmental safety.

The future prospects for 4-(Methoxymethoxy)-2-methylbenzaldehyde are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties and behavior deepens, it is likely that 4-(Methoxymethoxy)-2-methylbenzaldehyde will play an increasingly important role in various scientific and industrial fields.

In conclusion, 4-(Methoxymethoxy)-2-methylbenzaldehyde (CAS No. 661481-12-5) is a multifaceted compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers and scientists working on innovative solutions across multiple disciplines.